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Compound of Interest

Compound Name:
2-(4-bromo-1H-indol-3-

yl)ethanamine

CAS No.: 108061-74-1

Cat. No.: B3080036

Get Quote

Introduction & Chemical Identity
4-Bromotryptamine (often supplied as the hydrochloride salt, CAS: 24953-76-2) is a substituted

indole alkaloid used primarily as a precursor in the synthesis of bioactive serotonergic ligands

and as a research tool for probing 5-HT receptor subtypes.

Unlike standard reagents, tryptamine derivatives possess a reactive indole core susceptible to

oxidative degradation and photo-instability. This guide supersedes generic SDS documents by

integrating specific preservation protocols required to maintain pharmacological integrity during

drug development workflows.
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Property Specification

Chemical Name 3-(2-Aminoethyl)-4-bromoindole (usually as HCl)

Molecular Formula
C₁₀H₁₁BrN₂ (Freebase) / C₁₀H₁₂BrClN₂ (HCl

salt)

Molecular Weight 239.11 g/mol (Freebase) / 275.57 g/mol (HCl)

Appearance Off-white to beige crystalline solid

Solubility Water (Moderate), DMSO (High), Ethanol (High)

Key Hazard Irritant (Skin/Eye), Light Sensitive, Hygroscopic

Risk Assessment & Hazard Profiling (GHS)
While often classified under "General Irritants," the specific biological activity of tryptamines

necessitates a higher tier of caution to prevent inadvertent systemic absorption.

Mechanistic Hazard Analysis
Acute Toxicity (Oral/Inhalation): Rated as Harmful (Category 4). Tryptamines can cross the

blood-brain barrier. Inhalation of dust may produce central nervous system (CNS) effects

including dizziness or modulation of serotonergic pathways.

Skin/Eye Corrosion:Category 2 (Irritant).[1] The free amine moiety is basic and can cause

contact dermatitis.

Specific Target Organ Toxicity (STOT-SE):Category 3. Respiratory tract irritation is common if

dust is aerosolized.
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Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation

Wash 15min w/ Soap
Remove Contaminated Clothing

Rinse 15min (Lifting Lids)
Remove Contacts

Move to Fresh Air
Support Respiration if needed

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 1: Decision matrix for immediate response to 4-bromotryptamine exposure.[1][2]

Storage Protocol: Preventing Oxidative Degradation
The indole ring in 4-bromotryptamine is electron-rich, making it prone to autoxidation,

particularly at the C2 and C3 positions. This results in the formation of colored impurities

(dimers or quinone-imines), rendering the compound unsuitable for precise pharmacological

assays.

The "Cold-Dark-Dry" Standard
To maximize shelf-life (>2 years), strictly adhere to the following storage hierarchy:
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Storage Tier Conditions Expected Stability

Long-Term (Archive)
-20°C, Desiccated,

Argon/Nitrogen Headspace
> 24 Months

Working Stock (Solid) 4°C, Desiccated, Amber Vial 6–12 Months

Solubilized (DMSO) -80°C, Single-use Aliquots 3 Months

Solubilized (Aqueous) Do Not Store (Prepare Fresh) < 24 Hours

Critical Storage Logic
Hygroscopy: The HCl salt is hygroscopic. Moisture catalyzes hydrolysis and oxidation.

Always warm the vial to room temperature before opening to prevent condensation.

Photolysis: Brominated compounds can undergo debromination or radical formation under

UV light. Use amber glass or wrap containers in aluminum foil.

Compound Receipt Check Seal & Color
(Should be Off-White)

Aliquot under N2/Ar
(Avoid freeze-thaw)

Long Term: -20°C
Desiccator CabinetBulk Supply

Working Stock: 4°C
Amber Vial

Daily Use

Restock

Experiment Use
Warm to RT

Click to download full resolution via product page

Figure 2: Storage workflow ensuring compound integrity from receipt to experimental use.

Handling & Solubilization Protocol
Engineering Controls[1][5][6]

Fume Hood: Mandatory. Do not weigh on an open bench to avoid inhalation of fine

particulates.

Static Control: Use an anti-static gun or ionizer if the powder is fluffy/electrostatic, as this

reduces dispersion risk.
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Solubilization Workflow
Objective: Create a stable stock solution for biological assays.

Solvent Choice:

Preferred: Anhydrous DMSO (Dimethyl sulfoxide). Solubility is typically >10 mg/mL.

Alternative: Ethanol (may require gentle warming).

Avoid: Direct dissolution in basic aqueous buffers (precipitates freebase) or unbuffered

water (pH instability).

Preparation Steps:

Step 1: Calculate mass required for 10 mM or 100 mM stock.[3]

Step 2: Weigh 4-bromotryptamine into a tared amber glass vial inside the fume hood.

Step 3: Add DMSO. Vortex immediately until clear.

Step 4 (Validation): Inspect for particulates. If solution is yellow/brown immediately, the

solid may have degraded.

Step 5 (Dilution): For cell culture, dilute the DMSO stock at least 1:1000 into media to

keep DMSO < 0.1%.

Disposal[2][3][4][5][8]
Solid Waste: Dispose of contaminated gloves and weighing boats in "Hazardous Chemical

Solid" bins.

Liquid Waste: Halogenated solvent waste stream (due to Bromine content) or standard

organic waste depending on institutional rules. Do not pour down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.geneseo.edu/wp-content/uploads/2024/02/bromothymol-blue-indicator-sds-2023.pdf
https://www.benchchem.com/product/b3080036?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19418&PLANT=d__ALF
https://www.csstc.org/Event/File/2021/TC-AFC/Module/Module%203.%20Practice%20Procedures%20for%20Making%20Stock%20Solution.pdf
https://www.geneseo.edu/wp-content/uploads/2024/02/bromothymol-blue-indicator-sds-2023.pdf
https://www.benchchem.com/product/b3080036/docs#application-note-handling-storage-and-safety-protocol-for-4-bromotryptamine
https://www.benchchem.com/product/b3080036/docs#application-note-handling-storage-and-safety-protocol-for-4-bromotryptamine
https://www.benchchem.com/product/b3080036/docs#application-note-handling-storage-and-safety-protocol-for-4-bromotryptamine
https://www.benchchem.com/product/b3080036/docs#application-note-handling-storage-and-safety-protocol-for-4-bromotryptamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3080036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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